Cas no 2308479-38-9 (2-cyclobutyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid)

• Product Name: 2-cyclobutyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid
• CAS No: 2308479-38-9
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6545467
• PubChem ID: 165562134
• Update Time: 2025-07-25

2-cyclobutyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid
• 2308479-38-9
• EN300-1472707
• 2-cyclobutyl-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]acetic acid

• Inchi： 1S/C27H32N2O5/c1-2-8-18(15-24(30)29-25(26(31)32)17-9-7-10-17)28-27(33)34-16-23-21-13-5-3-11-19(21)20-12-4-6-14-22(20)23/h3-6,11-14,17-18,23,25H,2,7-10,15-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)/t18-,25?/m0/s1
• InChI Key： FXBJCVHZRRHKHV-CPFIQGLUSA-N
• SMILES： OC(C(C1CCC1)NC(C[C@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclobutyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid

Comprehensive Analysis of 2-cyclobutyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid (CAS No. 2308479-38-9)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 2-cyclobutyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid (CAS No. 2308479-38-9) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and functional groups, plays a pivotal role in modern drug development and bioconjugation strategies. Researchers and industry professionals are increasingly exploring its applications due to its unique properties, such as its ability to serve as a building block in peptide synthesis and its potential in targeted drug delivery systems.

The compound's name, 2-cyclobutyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid, reflects its complex molecular architecture. The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group is particularly noteworthy, as it is a widely used protecting group in peptide synthesis. This feature makes the compound invaluable in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of peptides for therapeutic and diagnostic purposes. The cyclobutyl moiety further enhances its versatility, contributing to its stability and reactivity in various chemical environments.

Recent advancements in AI-driven drug discovery and computational chemistry have brought compounds like 2-cyclobutyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid into the spotlight. With the growing demand for personalized medicine and precision therapeutics, researchers are leveraging such compounds to design novel peptide-based drugs. The compound's CAS No. 2308479-38-9 is frequently searched in scientific databases, underscoring its relevance in contemporary research. Additionally, its potential applications in bioconjugation and prodrug development are areas of active investigation, aligning with the broader trends in biotechnology and pharmaceutical sciences.

From a synthetic perspective, the compound's Fmoc-protected amino acid derivative status makes it a cornerstone in peptide chemistry. The Fmoc group is easily removable under mild basic conditions, which is crucial for maintaining the integrity of sensitive peptide sequences. This attribute is particularly valuable in the synthesis of complex peptides, such as those used in cancer therapeutics and immunomodulatory agents. Moreover, the compound's hexanamidoacetic acid backbone provides a robust framework for further functionalization, enabling the creation of diverse molecular architectures.

The pharmaceutical industry's shift toward green chemistry and sustainable practices has also influenced the use of compounds like 2-cyclobutyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid. Its efficient synthesis and minimal environmental impact align with the principles of green synthesis, a topic gaining traction among researchers and policymakers. Furthermore, the compound's compatibility with automated peptide synthesizers underscores its role in streamlining drug development processes, reducing costs, and improving scalability.

In conclusion, 2-cyclobutyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid (CAS No. 2308479-38-9) represents a critical tool in modern chemical and pharmaceutical research. Its multifaceted applications, from peptide synthesis to drug delivery, highlight its importance in addressing current and future challenges in medicine and biotechnology. As the scientific community continues to explore its potential, this compound is poised to remain at the forefront of innovation in the years to come.